Cas no 170026-03-6 (4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide)
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide
- 4-(2-aminoethyl)-1H-pyridin-2-one,dihydrobromide
- 4-(2-AMINOETHYL)-2(1H)-PYRIDINONE DIHYDROBROMIDE
- SureCN2025879
- 2(1H)-Pyridinone,4-(2-aminoethyl)-, dihydrobromide
- [746581-25-9], C7H10N2O2,138.08
- 170026-03-6
- C73270
- DTXSID80697159
- FT-0718642
- AKOS022181601
- 4-(2-aminoethyl)-1H-pyridin-2-one;dihydrobromide
- 4-(2-aminoethyl)-2-hydroxypyridine dihydrobromide
- 4-(2-AMINOETHYL)PYRIDIN-2(1H)-ONE 2HBR
- 4-(2-Aminoethyl)pyridin-2(1H)-one--hydrogen bromide (1/2)
- APANOJAEBUPKME-UHFFFAOYSA-N
- 4-(2-Aminoethyl)pyridin-2(1H)-one diHBr
- SCHEMBL2025879
- BS-15631
- DB-050249
-
- Inchi: 1S/C7H10N2O.2BrH/c8-3-1-6-2-4-9-7(10)5-6;;/h2,4-5H,1,3,8H2,(H,9,10);2*1H
- InChI Key: APANOJAEBUPKME-UHFFFAOYSA-N
- SMILES: Br.Br.O=C1C=C(C=CN1)CCN
Computed Properties
- Exact Mass: 297.93200
- Monoisotopic Mass: 297.932
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- PSA: 58.88000
- LogP: 2.49260
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029183520-5g |
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide |
170026-03-6 | 95% | 5g |
$2,294.08 | 2022-04-02 | |
| Alichem | A029183520-10g |
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide |
170026-03-6 | 95% | 10g |
$3,827.04 | 2022-04-02 | |
| Alichem | A029183520-25g |
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide |
170026-03-6 | 95% | 25g |
$7,102.00 | 2022-04-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MT940-250mg |
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide |
170026-03-6 | 95+% | 250mg |
2696CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MT940-100mg |
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide |
170026-03-6 | 95+% | 100mg |
982CNY | 2021-05-07 | |
| Chemenu | CM371365-1g |
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide |
170026-03-6 | 95%+ | 1g |
$1067 | 2022-06-12 |
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide
Research Briefing on 4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide (CAS: 170026-03-6)
4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide (CAS: 170026-03-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of novel pharmacophores and its role in modulating biological targets. This briefing consolidates the latest research findings on this compound, focusing on its synthesis, biological activity, and applications in drug discovery.
The compound's structure features a pyridinone core with an aminoethyl substituent, which confers unique physicochemical properties and reactivity. Recent synthetic approaches have optimized the yield and purity of 4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide, enabling its broader application in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis route that minimizes byproducts and enhances reproducibility.
In terms of biological activity, 4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide has shown promise as a precursor for the development of kinase inhibitors. Research indicates that derivatives of this compound exhibit selective inhibition against specific kinases involved in inflammatory and oncogenic pathways. A recent ACS Chemical Biology paper (2024) reported that modifications to the aminoethyl side chain can fine-tune the compound's affinity for target kinases, offering a strategy for designing next-generation therapeutics.
Furthermore, the compound's potential in central nervous system (CNS) drug discovery has been explored. Its ability to cross the blood-brain barrier, combined with its modulatory effects on neurotransmitter receptors, positions it as a candidate for treating neurological disorders. A 2023 study in Neuropharmacology demonstrated that 4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide derivatives could attenuate neuroinflammation in preclinical models, suggesting therapeutic potential for conditions like Alzheimer's disease.
In conclusion, 4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide (CAS: 170026-03-6) represents a multifaceted tool in chemical biology and drug discovery. Its synthetic accessibility, coupled with its diverse biological activities, underscores its value in developing targeted therapies. Future research should focus on optimizing its pharmacokinetic properties and expanding its applications in precision medicine.
170026-03-6 (4-(2-Aminoethyl)pyridin-2(1H)-one dihydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)